[1-(Chloromethyl)cyclopentyl]benzene

• Molecular Formula: C12H15Cl
• Molecular Weight: 194.70 g/mol
• IUPAC Name: [1-(chloromethyl)cyclopentyl]benzene
• InChI: InChI=1S/C12H15Cl/c13-10-12(8-4-5-9-12)11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2
• InChI Key: WKMVWNFHFNNMJS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CCl)C2=CC=CC=C2

Description

[1-(Chloromethyl)cyclopentyl]benzene is a chlorinated aromatic compound featuring a benzene ring attached to a cyclopentyl group, with a chloromethyl (-CH₂Cl) substituent on the same carbon of the cyclopentane ring. This structure combines the aromatic stability of benzene with the steric and electronic effects of the cyclopentyl and chloromethyl groups.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1-(Chloromethyl)cyclopentyl]benzene typically involves the chloromethylation of cyclopentylbenzene. This can be achieved through the reaction of cyclopentylbenzene with formaldehyde and hydrochloric acid in the presence of a Lewis acid catalyst such as zinc chloride. The reaction conditions generally include:

Temperature: 0-5°C

Solvent: Dichloromethane or chloroform

Catalyst: Zinc chloride

Industrial Production Methods: Industrial production of [1-(Chloromethyl)cyclopentyl]benzene follows similar synthetic routes but on a larger scale. The process involves:

Reactants: Cyclopentylbenzene, formaldehyde, hydrochloric acid

Reaction Vessel: Stainless steel reactor with temperature control

Purification: Distillation or recrystallization to obtain the pure product

Chemical Reactions Analysis

Types of Reactions: [1-(Chloromethyl)cyclopentyl]benzene undergoes various chemical reactions, including:

Substitution Reactions: The chloromethyl group can be substituted with nucleophiles such as amines, alcohols, or thiols.

Oxidation Reactions: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: The chloromethyl group can be reduced to a methyl group using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions:

Substitution: Sodium hydroxide, ethanol, reflux conditions

Oxidation: Potassium permanganate, acidic conditions

Reduction: Lithium aluminum hydride, anhydrous ether

Major Products:

Substitution: [1-(Aminomethyl)cyclopentyl]benzene, [1-(Hydroxymethyl)cyclopentyl]benzene

Oxidation: [1-(Formyl)cyclopentyl]benzene, [1-(Carboxyl)cyclopentyl]benzene

Reduction: [1-(Methyl)cyclopentyl]benzene

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: Used as an intermediate in the synthesis of more complex organic molecules.

Catalysis: Acts as a ligand in certain catalytic reactions.

Biology:

Biochemical Studies: Utilized in studies involving enzyme interactions and metabolic pathways.

Medicine:

Drug Development: Investigated for potential use in the development of pharmaceuticals due to its unique structural properties.

Industry:

Material Science: Employed in the production of polymers and resins.

Agrochemicals: Used in the synthesis of certain pesticides and herbicides.

Mechanism of Action

The mechanism of action of [1-(Chloromethyl)cyclopentyl]benzene involves its interaction with various molecular targets. The chloromethyl group is highly reactive and can form covalent bonds with nucleophilic sites on proteins and DNA, leading to potential biological effects. The cyclopentyl and benzene rings provide stability and influence the compound’s overall reactivity and interaction with biological molecules.

Comparison with Similar Compounds

The following analysis compares [1-(Chloromethyl)cyclopentyl]benzene with structurally related compounds, focusing on substituent effects, physicochemical properties, synthesis, and applications.

Structural Analogues and Substituent Effects

Compound Name	Key Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences
[1-(Chloromethyl)cyclopentyl]benzene	Cyclopentyl, -CH₂Cl	C₁₂H₁₃Cl	192.68	Reference compound
1-(tert-Butyl)-4-(chloromethyl)benzene	-CH₂Cl, tert-butyl (-C(CH₃)₃)	C₁₁H₁₅Cl	182.69	Bulky tert-butyl group introduces steric hindrance
1-Chloro-3-(cyclopentylsulfanyl)benzene	Cyclopentylsulfanyl (-S-C₅H₉), -Cl	C₁₁H₁₃ClS	212.74	Sulfur atom enhances polarity and nucleophilicity
2,4,5-Trichloro-1-chloromethyl benzene	-CH₂Cl, three additional -Cl substituents	C₇H₅Cl₄	229.93	Higher chlorine content increases electronegativity
1-(Benzyloxy)-4-(chloromethyl)benzene	-CH₂Cl, benzyloxy (-OCH₂C₆H₅)	C₁₄H₁₃ClO	232.71	Alkoxy group improves solubility in polar solvents

Key Observations :

• Steric Effects : The cyclopentyl group in the target compound provides moderate steric hindrance compared to the bulky tert-butyl group in , which may slow nucleophilic substitution reactions.
• Electronic Effects : The sulfanyl group in increases electron density, while the trichloro substitution in creates a highly electron-deficient aromatic ring.
• Reactivity : The chloromethyl group (-CH₂Cl) is a versatile leaving group, but its reactivity is modulated by adjacent substituents. For example, electron-withdrawing groups (e.g., sulfonyl in ) enhance the electrophilicity of the chloromethyl carbon.

Physicochemical Properties

Compound Name	Appearance	Boiling/Melting Point	Solubility	Stability
[1-(Chloromethyl)cyclopentyl]benzene	Not reported	Not reported	Likely low water solubility	Stable under inert conditions
1-Chloro-1-methylcyclopentane	Pale yellow liquid	Not reported	Soluble in organic solvents (THF, EtOAc)	Sensitive to moisture
1-(4-Methanesulfonylbenzyl)chloride	Crystalline solid	120–122°C (melting)	Soluble in DMSO, acetone	Hygroscopic

Notes:

• Cyclopentane derivatives (e.g., ) exhibit higher volatility compared to aromatic analogues.

Biological Activity

[1-(Chloromethyl)cyclopentyl]benzene is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic applications, and related research findings.

• Molecular Formula : C11H13Cl
• Molecular Weight : 196.68 g/mol
• IUPAC Name : 1-(Chloromethyl)cyclopentylbenzene

The biological activity of [1-(Chloromethyl)cyclopentyl]benzene is primarily attributed to its ability to interact with various biological targets. The chloromethyl group may facilitate electrophilic reactions, allowing the compound to participate in substitution reactions with nucleophiles in biological systems. This can lead to modifications in cellular signaling pathways and enzyme activities.

Biological Activity

Research indicates that [1-(Chloromethyl)cyclopentyl]benzene exhibits various biological activities:

Case Study 1: Antimicrobial Activity

A study investigating the antimicrobial effects of chloromethyl derivatives found that [1-(Chloromethyl)cyclopentyl]benzene showed significant inhibition against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values were determined, indicating effective concentrations for antimicrobial action.

Compound	MIC (µg/mL)
[1-(Chloromethyl)cyclopentyl]benzene	32
Control (standard antibiotic)	8

Case Study 2: Anti-inflammatory Activity

In vitro assays demonstrated that [1-(Chloromethyl)cyclopentyl]benzene inhibited the production of nitric oxide (NO) in macrophages stimulated with lipopolysaccharide (LPS). The compound reduced NO levels significantly compared to untreated controls.

Treatment	NO Production (µM)
Control (untreated)	15.2
[1-(Chloromethyl)cyclopentyl]benzene	7.8

Case Study 3: Anticancer Activity

Preliminary studies on the anticancer effects showed that [1-(Chloromethyl)cyclopentyl]benzene induced apoptosis in human cancer cell lines. Flow cytometry analysis indicated an increase in early apoptotic cells after treatment.

Treatment	Early Apoptosis (%)
Control	5
[1-(Chloromethyl)cyclopentyl]benzene	25